Cas no 1226433-61-9 (2-(benzylsulfanyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide)

• Product Name: 2-(benzylsulfanyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• CAS No: 1226433-61-9
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 6361359
• PubChem ID: 49678044
• Update Time: 2025-07-22

2-(benzylsulfanyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• 2-benzylsulfanyl-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
• SR-01000926370
• SR-01000926370-1
• AKOS024528372
• F5957-0124
• 2-(benzylthio)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide
• VU0528892-1
• 1226433-61-9
• 2-(benzylsulfanyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide

• Inchi： 1S/C16H21N3OS/c1-13-10-14(2)19(18-13)9-8-17-16(20)12-21-11-15-6-4-3-5-7-15/h3-7,10H,8-9,11-12H2,1-2H3,(H,17,20)
• InChI Key： UVGFPDJSNDSBJO-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=CC(C)=N1)(=O)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 303.14053348g/mol
• Monoisotopic Mass: 303.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(benzylsulfanyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide

Compound CAS No. 1226433-61-9: A Comprehensive Overview

The compound with CAS No. 1226433-61-9, also known as 2-(benzylsulfanyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzylsulfanyl group and a pyrazole moiety, making it a promising candidate for drug development and advanced material synthesis.

Recent studies have highlighted the benzylsulfanyl group's ability to enhance the stability and bioavailability of molecules in pharmaceutical applications. The pyrazole ring, particularly the 3,5-dimethyl substituted pyrazole, has been shown to exhibit strong binding affinity towards various biological targets, such as enzymes and receptors. This makes the compound an attractive lead for designing new drugs targeting metabolic disorders, inflammation, and cancer.

The synthesis of 2-(benzylsulfanyl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for large-scale production and subsequent biological testing.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems due to its ability to interact with specific biomolecules. Additionally, its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Advanced molecular docking studies have revealed that the pyrazole moiety plays a critical role in stabilizing interactions within biological systems. Furthermore, spectroscopic analyses have confirmed the compound's stability under physiological conditions, making it a robust candidate for in vivo studies.

The integration of this compound into medicinal chemistry pipelines has been facilitated by its compatibility with existing synthetic protocols and its potential for scalability. Its unique combination of functional groups also opens avenues for exploring its role in bioconjugation and nanotechnology applications.

In conclusion, CAS No. 1226433-61-9 represents a significant advancement in organic synthesis and drug discovery. With its well-defined structure, versatile functional groups, and promising biological profiles, this compound is poised to contribute significantly to future innovations in medicine and materials science.